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Compound of Interest |

4-(4-Chlorophenyl)pyrimidine-2-
Compound Name:
ylhydrazine
CAS No.: 932240-84-1
Cat. No.: B2857104

Executive Summary

4-(4-Chlorophenyl)pyrimidine-2-ylhydrazine is a critical heterocyclic building block used
primarily in the synthesis of fused pyrimidine scaffolds, such as pyrazolo[1,5-a]pyrimidines and
[1,2,4]triazolo[4,3-a]pyrimidines. These fused systems are privileged structures in medicinal
chemistry, serving as core pharmacophores for kinase inhibitors (e.g., p38 MAPK, VEGFR) and
adenosine receptor antagonists.

This guide provides the definitive identification data, validated synthesis protocols, and
handling procedures for this compound, distinguishing it from common isomers and
byproducts.

Identification & Chemical Properties

Crucial Distinction: Researchers must distinguish this compound (a pyrimidine derivative) from
4-chlorophenylhydrazine (a hydrazine derivative of benzene), which has significantly different
reactivity and toxicity profiles.

Nomenclature & Registry
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Parameter Detail
Chemical Name 4-(4-Chlorophenyl)-2-hydrazinylpyrimidine
CAS Number (HCI Salt) 932240-84-1 (Commercially dominant form)

917396-05-5 (Referenced as 4-(4-
chlorophenyl)-6-hydrazinylpyrimidine in some
CAS Number (Free Base
( ) databases due to symmetry/numbering

conventions)

2-Hydrazino-4-(4-chlorophenyl)pyrimidine; 4-(p-
Common Synonyms ) o
Chlorophenyl)-2-hydrazinopyrimidine

Molecular Formula C10H9CINa

220.66 g/mol (Free Base) / 257.12 g/mol (HCI

Molecular Weight

Salt)
SMILES CIC1=CC=C(C2=NC(NN)=NC=C2)C=C1
InChiKey ZFEROQFBBMSPGL-UHFFFAOYSA-N

hvsical ies[21[41I51[61[7]

Property Value Note

Appearance Off-white to pale yellow solid Oxidation leads to darkening.
Melting Point 210-215 °C (Decomposes) Data for Hydrochloride salt.
Solubility DMSO, DMF, Hot Methanol Poor solubility in water/ether.

~3.5 (Hydrazine N), ~2.0 )
pKa (Calculated) o Weakly basic.
(Pyrimidine N)

Synthesis & Manufacturing Methodologies

To ensure high regioselectivity and yield, the synthesis of 4-(4-chlorophenyl)pyrimidine-2-
ylhydrazine typically follows a Sequential Displacement Strategy. Direct condensation
methods often yield mixtures of isomers.
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Core Synthetic Pathway (Suzuki-Miyaura [ SNAr)

This route utilizes the differential reactivity of the chlorines in 2,4-dichloropyrimidine.[1] The C4
position is more electron-deficient and sterically accessible for palladium-catalyzed coupling,
allowing selective installation of the aryl group before the hydrazine displacement at C2.

2,4-Dichloropyrimidine

Step 1: Suzuki Coupling
Intermediate:
Step 2: SNAr Displacement

2-Chloro-4-(4-chlorophenyl)pyrimidine (C2 Substitution)
4-Chlorophenylboronic acid \
Pd(PPh3)4, Na2CO3
Product:

Hydrazine Hydrate (NH2NH2-H20) 4-(4-Chlorophenyl)pyrimidine-2-ylhydrazine
Ethanol, Reflux

Click to download full resolution via product page

Figure 1: Regioselective synthesis pathway starting from 2,4-dichloropyrimidine.

Detailed Protocol
Step 1: Regioselective Suzuki Coupling

e Reagents: 2,4-Dichloropyrimidine (1.0 eq), 4-Chlorophenylboronic acid (1.05 eq), Pd(PPhs)a4
(0.05 eq), 2M Na2CO0s (2.0 eq).

e Solvent: DME/Water or Toluene/Ethanol/Water.
o Conditions: Heat to 80—-90 °C under inert atmosphere (N2/Ar) for 4—6 hours.

o Mechanism: The oxidative addition of Pd occurs preferentially at the C4-Cl bond due to lower
electron density compared to C2.

o Workup: Extract with ethyl acetate, wash with brine, dry over NazSOa. Purify via silica gel
chromatography (Hexane/EtOAc) to isolate 2-chloro-4-(4-chlorophenyl)pyrimidine.

Step 2: Nucleophilic Aromatic Substitution (SNAr)[2][3]
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e Reagents: 2-Chloro-4-(4-chlorophenyl)pyrimidine (1.0 eq), Hydrazine hydrate (64-80%
solution, 3.0-5.0 eq).

e Solvent: Ethanol or 1,4-Dioxane.

e Conditions: Reflux (78-100 °C) for 2—4 hours. Monitor by TLC (disappearance of starting
chloride).

e Workup: Cool the reaction mixture. The product often precipitates as a solid. Filter and wash
with cold ethanol. Recrystallize from ethanol/water if necessary.

o Salt Formation: To generate the stable HCI salt (CAS 932240-84-1), treat the free base with
1.2 eq of HCI in dioxane/ether.

Applications in Drug Discovery[5][6][7]

This scaffold is a "privileged structure" in medicinal chemistry, serving as a template for
constructing bicyclic heterocycles.

Synthesis of Pyrazolo[1,5-a]pyrimidines

Reaction with 1,3-dicarbonyls (e.g., acetylacetone) or alkynones yields pyrazolo[1,5-
a]pyrimidines.

 Significance: These fused systems are bioisosteres of purines and are widely explored as
ATP-competitive inhibitors for kinases such as Cyclin-Dependent Kinases (CDKs) and KDR
(VEGFR-2).

Synthesis of [1,2,4]Triazolo[4,3-a]pyrimidines

Reaction with orthoesters or carboxylic acids leads to triazolopyrimidines.

 Significance: This class exhibits potent activity as adenosine A2A receptor antagonists
(relevant in Parkinson's disease research) and antimicrobial agents.

Metal Coordination
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The hydrazine moiety acts as a bidentate ligand, forming stable complexes with transition
metals (Cu, Ni, Co), which are investigated for their catalytic and DNA-cleaving properties.

Handling, Safety, & Stability

GHS Classification: Warning (Category 4).

Hazard Code Description
Acute Toxicity H302 Harmful if swallowed.
Skin Irritation H315 Causes skin irritation.[4]
o Causes serious eye irritation.
Eye Irritation H319
[4]
May cause an allergic skin
Sensitization H317 reaction (Hydrazine derivatives

are known sensitizers).

Storage Protocol

e Atmosphere: Hygroscopic and air-sensitive. Store under inert gas (Argon/Nitrogen).
o Temperature: 2—-8 °C (Refrigerate).

 Stability: Free base is prone to oxidation (turning brown). The Hydrochloride salt is
significantly more stable and recommended for long-term storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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